2-Fluoro-4-isopropylpyridine
Description
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 2-Fluoro-4-isopropylpyridine, has been a topic of interest in recent years . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented . Methods for synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds are also presented .Molecular Structure Analysis
The molecular structure of 2-Fluoro-4-isopropylpyridine can be analyzed using various techniques such as nuclear magnetic resonance (NMR) spectroscopy . The presence of fluorine in the molecule can provide a wealth of molecular structure information as well as its associated chemical environment .Chemical Reactions Analysis
Fluoropyridines have interesting and unusual physical, chemical and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .Physical And Chemical Properties Analysis
2-Fluoro-4-isopropylpyridine has interesting and unusual physical, chemical and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .Future Directions
The interest towards the development of fluorinated chemicals has been steadily increased . High availability of the fluorinated synthetic blocks and the effective fluorinating reagents, the widely reliable fluorination technology, and the accumulation of basic and advanced knowledge of the fluorine chemistry rapidly accelerated developments in this field .
properties
CAS RN |
111887-69-5 |
|---|---|
Product Name |
2-Fluoro-4-isopropylpyridine |
Molecular Formula |
C8H10FN |
Molecular Weight |
139.17 g/mol |
IUPAC Name |
2-fluoro-4-propan-2-ylpyridine |
InChI |
InChI=1S/C8H10FN/c1-6(2)7-3-4-10-8(9)5-7/h3-6H,1-2H3 |
InChI Key |
CAKKVWZDVRLVKH-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC(=NC=C1)F |
Canonical SMILES |
CC(C)C1=CC(=NC=C1)F |
synonyms |
Pyridine, 2-fluoro-4-(1-methylethyl)- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Oxabicyclo[4.1.0]hept-3-ene,1-methyl-4-(1-methylethyl)-,(1R)-(9CI)](/img/structure/B48126.png)
![(2S,5R,6R)-6-[[2-[[(3,4-dihydroxybenzoyl)-(3-hydroxypropyl)carbamoyl]amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid](/img/structure/B48135.png)
